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Compound of Interest

Compound Name: Retusin (Standard)

Cat. No.: B192262 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Retusin is an O-methylated flavonol, a class of flavonoids found in various plants.[1] Flavonoids

are a significant area of research due to their diverse pharmacological activities. To ensure

accurate and reproducible experimental results, the proper preparation of a stable,

standardized stock solution of Retusin is a critical first step. This document provides a detailed

protocol for the preparation, storage, and handling of a Retusin stock solution for use in a

variety of research applications.

Quantitative Data Summary
For ease of reference, the key quantitative data for Retusin and the preparation of its stock

solution are summarized in the table below.
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Parameter Value Source/Reference

Chemical Name
5-Hydroxy-3,7,3',4'-

tetramethoxyflavone
[2]

Molecular Formula C₁₉H₁₈O₇ [2][3]

Molecular Weight 358.34 g/mol [3]

Recommended Solvent Dimethyl sulfoxide (DMSO)

Alternative Solvents Ethanol, Methanol General flavonoid solubility

Recommended Stock

Concentration
10 mM in DMSO Standard laboratory practice

Storage Temperature -20°C or -80°C General flavonoid stability

Storage Conditions Protect from light and moisture General flavonoid stability

Experimental Protocol: Preparation of a 10 mM
Retusin Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Retusin in DMSO. This

concentration is a common starting point for further dilutions to working concentrations for

various in vitro and in vivo assays.

3.1. Materials and Equipment

Retusin (Standard, solid powder)

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Analytical balance

Microcentrifuge tubes (e.g., 1.5 mL or 2 mL), sterile

Pipettes and sterile filter tips

Vortex mixer

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.biolife-publisher.it/ejnd/wp-content/uploads/2024/06/EJND_2021_102_Caraffa_The-neuroprotective-role-of-flavonoids.pdf
https://www.biolife-publisher.it/ejnd/wp-content/uploads/2024/06/EJND_2021_102_Caraffa_The-neuroprotective-role-of-flavonoids.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9100260/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9100260/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Optional: Sonicator

3.2. Procedure

Aseptic Technique: Perform all steps under a laminar flow hood or in a clean, designated

area to maintain sterility, especially if the stock solution will be used for cell culture

experiments.

Determine the Required Mass of Retusin:

To prepare 1 mL of a 10 mM stock solution, the required mass of Retusin is calculated

using the following formula:

Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 358.34 g/mol x 1000 mg/g

Mass (mg) = 3.58 mg

Weighing Retusin:

Carefully weigh out 3.58 mg of Retusin powder using an analytical balance.

Transfer the weighed Retusin into a sterile microcentrifuge tube.

Dissolving in DMSO:

Add 1 mL of anhydrous, cell culture grade DMSO to the microcentrifuge tube containing

the Retusin powder.

Solubilization:

Vortex the tube vigorously for 1-2 minutes to dissolve the Retusin.

Visually inspect the solution to ensure that all the solid has completely dissolved. If

necessary, brief sonication can be used to aid dissolution.

Aliquoting and Storage:
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To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller volumes (e.g., 20-50 µL) in sterile

microcentrifuge tubes.

Label the aliquots clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C, protected from light.

3.3. Preparation of Working Solutions

For cell culture experiments, the DMSO stock solution should be diluted in culture medium to

the final desired working concentration.

It is crucial to ensure that the final concentration of DMSO in the culture medium is non-toxic

to the cells (typically ≤ 0.1%).

Visualizations
4.1. Experimental Workflow

The following diagram illustrates the key steps in the preparation of the Retusin stock solution.
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Experimental Workflow for Retusin Stock Solution Preparation

Calculate Required Mass of Retusin

Weigh Retusin Powder

Add DMSO to Retusin

Vortex/Sonicate to Dissolve

Aliquot Stock Solution

Store at -20°C / -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a Retusin stock solution.

4.2. Signaling Pathway

Flavonoids, including O-methylated flavonols like Retusin, are known to modulate various

intracellular signaling pathways. A common mechanism of action is the inhibition of pro-

inflammatory and cell survival pathways. The diagram below illustrates a generalized signaling

cascade that can be influenced by flavonoids.
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Generalized Flavonoid-Modulated Signaling Pathway
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Caption: Flavonoid (Retusin) inhibition of signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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